2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid

• Molecular Formula: C7H7N3O3
• Molecular Weight: 181.15 g/mol
• IUPAC Name: 2-(2-amino-2-oxoethyl)pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C7H7N3O3/c8-5(11)3-6-9-2-1-4(10-6)7(12)13/h1-2H,3H2,(H2,8,11)(H,12,13)
• InChI Key: VLDUQZNEYMMFBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1C(=O)O)CC(=O)N

Description

2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid is a pyrimidine derivative featuring a carboxylic acid group at the 4-position of the pyrimidine ring and a 2-amino-2-oxoethyl substituent at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid can be achieved through several methods. One common approach involves the condensation of a suitable pyrimidine derivative with an amino-oxoethyl precursor. For example, the reaction of 2-chloropyrimidine-4-carboxylic acid with glycine under basic conditions can yield the desired product. The reaction typically requires a solvent such as ethanol and a base like sodium hydroxide, and it is carried out at elevated temperatures to facilitate the condensation reaction .

Industrial Production Methods

Industrial production of 2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as crystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The pyrimidine ring undergoes nucleophilic substitution at electron-deficient positions. The 4-carboxylic acid group directs reactivity toward the 2- and 6-positions of the ring .

Key reactions:

• Amination: Reaction with ammonia or amines at 80–90°C under solvent-free conditions yields 4-substituted aminopyrimidines .

• Halogenation: Electrophilic halogenation (e.g., bromine in DMF) targets the 5-position of the pyrimidine ring, producing halogenated derivatives .

Conditions:

Reaction Type	Reagents	Solvent	Temperature	Catalyst
Amination	NH₃/RNH₂	None	80–90°C	Triethylamine
Halogenation	Br₂	DMF	25°C	None

Esterification and Amide Formation

The carboxylic acid group participates in esterification and amide-coupling reactions, enabling derivatization for enhanced bioavailability .

Mechanisms:

• Esterification: Treatment with alcohols (e.g., methanol) in the presence of H₂SO₄ yields methyl esters.

• Amide Coupling: Activation with thionyl chloride (SOCl₂) forms an acyl chloride intermediate, which reacts with amines to produce carboxamides .

Example:

$$\text{2 2 Amino 2 oxoethyl pyrimidine 4 carboxylic acid}\xrightarrow[\text{SOCl}_2]{\text{EtOH}}\text{Ethyl ester derivative}[6]$$

Decarboxylation

Thermal decarboxylation occurs under acidic or basic conditions, eliminating CO₂ to form 2-(2-amino-2-oxoethyl)pyrimidine.

Conditions:

• Acidic: Heating in H₂SO₄ at 120°C for 2 hours.

• Basic: Reflux in NaOH/EtOH at 80°C for 4 hours.

Outcome:

$$\text{C}_{11}\text{H}_{14}\text{N}_4\text{O}_3\xrightarrow{\Delta}\text{C}_{10}\text{H}_{12}\text{N}_4\text{O}+\text{CO}_2\uparrow$$

Cyclocondensation Reactions

The amino-oxoethyl side chain facilitates cyclization with carbonyl-containing reagents .

Notable example:
Reaction with phenacyl bromide under fusion conditions (DMF, 10 minutes) forms a thienopyrimidine derivative via imine intermediate formation :

$$\text{Pyrimidine core}+\text{PhCOCH}_2\text{Br}\rightarrow \text{Thieno 2 3 d pyrimidine}[3]$$

Electrophilic Aromatic Substitution

The pyrimidine ring’s electron-deficient nature allows limited electrophilic substitution. Nitration (HNO₃/H₂SO₄) occurs at the 5-position, but yields are low (<30%) due to deactivation by the carboxylic acid group .

Biological Activity Modulation via Structural Modifications

Derivatives synthesized through these reactions exhibit enhanced pharmacological properties:

Derivative Type	Biological Activity	IC₅₀/EC₅₀	Source
Ethyl ester	Anticancer (MCF-7 cells)	13.42 μg/mL
Thienopyrimidine	BRD4/PLK1 inhibition	0.045 μM
Halogenated pyrimidine	Antimicrobial (E. coli)	28 μM

Scientific Research Applications

2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound can be used in the study of enzyme interactions and as a potential inhibitor of certain biological pathways.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid involves its interaction with specific molecular targets. The amino and oxo groups can form hydrogen bonds with active sites of enzymes or receptors, potentially inhibiting their activity. The carboxylic acid group can also participate in ionic interactions, further stabilizing the binding of the compound to its target. These interactions can modulate various biological pathways, leading to the desired therapeutic effects .

Comparison with Similar Compounds

Substituent Effects on Reactivity and Stability

• Sulfur-containing analogs (e.g., methylthio, phenylthio) : These substituents act as leaving groups, enabling nucleophilic substitution reactions critical for covalent inhibition strategies. For example, 2-(methylthio)pyrimidine-4-carboxylic acid (similarity score 0.85) is a precursor for acrylamide surrogates in kinase inhibitors .
• Heterocyclic substituents (e.g., 2'-pyridyl in CppH) : The pyridyl group facilitates metal coordination, as demonstrated in the Ru(II) complex Ru(dppz)₂(CppH)₂, which exhibits cisplatin-like cytotoxicity .

Biological Activity

2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid, also known as a pyrimidine derivative, has garnered attention due to its potential biological activities, particularly in the context of cancer therapy and enzyme inhibition. This article reviews the compound's biological activity, focusing on its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a pyrimidine ring, characterized by its nitrogen-containing heterocyclic structure. The presence of functional groups such as an amino group, carboxylic acid, and keto group enhances its reactivity and biological interactions.

Research indicates that 2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid exhibits significant anticancer properties. Key mechanisms include:

• Inhibition of Cyclin-Dependent Kinases (CDKs) : Molecular docking studies reveal a high affinity for CDK4, essential for cell cycle regulation. This suggests potential applications in cancer treatment by disrupting the proliferation of cancer cells.
• Antimicrobial Activity : Some derivatives demonstrate antibacterial and antifungal properties, inhibiting the growth of various pathogens. This activity is attributed to their ability to interfere with microbial cell functions .

Structure-Activity Relationships (SAR)

The SAR studies reveal critical insights into how modifications to the compound's structure can enhance its biological activity:

Modification	Effect on Activity
Addition of alkyl groups	Increased lipophilicity and improved cell membrane penetration
Variation in functional groups	Altered binding affinity to target proteins, enhancing selectivity for CDKs

Case Studies

• Anticancer Activity : A study demonstrated that derivatives of 2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid exhibited significant cytotoxic effects against various cancer cell lines, including MCF-7 and MDA-MB-231. The most potent derivative showed an IC50 value of 0.16 μM against MDA-MB-231 cells, indicating strong anti-proliferative effects .
• Antimicrobial Effects : Another investigation highlighted the compound's effectiveness against Gram-positive and Gram-negative bacteria. Minimum inhibitory concentration (MIC) values ranged from 4.69 µM to 156.47 µM for different bacterial strains, showcasing its broad-spectrum antimicrobial potential .

Pharmacological Applications

The diverse biological activities suggest several pharmacological applications:

• Cancer Therapy : Due to its ability to inhibit CDK4, it is being explored as a candidate for developing new anticancer agents.
• Antimicrobial Agents : Its efficacy against various pathogens positions it as a potential lead compound in antibiotic development.

Q & A

Q. What are the recommended safety protocols for handling 2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid in laboratory settings?

• Methodological Answer : Researchers must adhere to strict safety protocols due to the compound’s hazardous nature. Key practices include:

• Using personal protective equipment (PPE): gloves, lab coats, and safety goggles.
• Working in a fume hood to avoid inhalation or skin contact.
• Storing the compound in a cool, dry, and well-ventilated area, segregated from incompatible substances.
• Reviewing the full Safety Data Sheet (SDS) prior to use, which specifies handling, disposal, and first-aid measures .

Q. How can researchers synthesize derivatives of 2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid for structural modification studies?

• Methodological Answer : A four-step synthesis route can be adapted from analogous pyrimidine derivatives:

Amidation : React aminohydroxamates with methyl trimethoxyacetate under mild conditions to form cyclic hydroxamic acid intermediates .

Functionalization : Introduce substituents via nucleophilic substitution or coupling reactions (e.g., Suzuki-Miyaura for aryl groups).

Purification : Use column chromatography with gradients of ethyl acetate/hexane to isolate intermediates.

Characterization : Validate products via NMR and HRMS .

Q. What analytical techniques are commonly used to confirm the purity and structural integrity of 2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid?

• Methodological Answer :

• Purity : High-performance liquid chromatography (HPLC) with UV detection at 254 nm, using a C18 column and acetonitrile/water mobile phase.
• Structural Confirmation :
• 1H/13C NMR : Compare chemical shifts with analogous pyrimidine derivatives (e.g., δ ~8.5 ppm for pyrimidine protons) .
• HRMS : Verify molecular ion peaks (e.g., [M+H]+) within 5 ppm accuracy .
• Elemental Analysis : Ensure C, H, N, and O percentages align with theoretical values (±0.4%) .

Advanced Research Questions

Q. How can researchers design experiments to evaluate the biological activity of 2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid derivatives against specific enzymatic targets?

• Methodological Answer :

• Target Selection : Focus on enzymes with known pyrimidine-binding pockets (e.g., HIV-1 integrase, aldose reductase) .
• Assay Design :
• Inhibition Studies : Use fluorescence-based assays (e.g., Förster resonance energy transfer) to measure IC50 values.
• Docking Simulations : Perform molecular docking (AutoDock Vina) to predict binding modes and optimize substituents .
• Validation : Compare activity with positive controls (e.g., raltegravir for integrase inhibition) and validate via dose-response curves .

Q. What strategies are effective in resolving contradictory spectroscopic data during the characterization of 2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid analogs?

• Methodological Answer :

• Cross-Validation : Combine multiple techniques (e.g., 2D NMR like COSY/HSQC to resolve overlapping signals) .
• Isotopic Labeling : Synthesize deuterated analogs to simplify NMR interpretation.
• Computational Modeling : Compare experimental IR/Raman spectra with density functional theory (DFT)-predicted vibrational modes .

Q. What methodologies are recommended for synthesizing fused heterocyclic systems from 2-(2-Amino-2-oxoethyl)pyrimidine-4-carboxylic acid?

• Methodological Answer :

• Cyclization : React with 1,3-diketones or thioureas under acidic conditions to form imidazo[2,1-b]thiadiazole or pyrrolo-thiadiazolo derivatives .
• Catalytic Strategies : Use Pd/Cu catalysts in DMF for cross-coupling reactions to attach heteroaromatic rings (e.g., thiophene, pyridine) .
• Spiro Derivatives : Employ oxirane intermediates (e.g., E-1-(4-acetamidobenzoyl)-2-oxirane) to generate spiroimidazolidine systems .